![molecular formula C14H16Cl2N2O2 B5644614 3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride](/img/structure/B5644614.png)
3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride, also known as DCB-AD, is a novel compound that has gained interest in the scientific community due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of 3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride is not fully understood. However, it has been suggested that this compound exerts its effects by modulating the activity of various enzymes and receptors. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that degrades the neurotransmitter acetylcholine. This compound has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to improve memory and learning, reduce anxiety-like behavior, and increase locomotor activity. This compound has also been shown to have antitumor, antiviral, and antibacterial effects. In addition, this compound has been shown to modulate the activity of various enzymes and receptors.
Advantages and Limitations for Lab Experiments
3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yields. This compound is also soluble in water and organic solvents, which makes it easy to use in different experimental setups. However, there are limitations to the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects. In addition, the toxicity of this compound has not been fully evaluated, which limits its use in certain experimental setups.
Future Directions
There are several future directions for the study of 3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride. One direction is to further investigate the mechanism of action of this compound and its effects on different enzymes and receptors. Another direction is to evaluate the toxicity of this compound in different animal models and to determine its safety for human use. Furthermore, the potential therapeutic applications of this compound in different fields, including neuroscience, cancer research, and infectious diseases, should be explored in more detail. Finally, the development of new synthesis methods for this compound that are more efficient and cost-effective should be pursued.
Synthesis Methods
3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has been synthesized using different methods, including the reaction of 3,4-dichlorobenzylamine with 1,2-epoxyoctane followed by cyclization with 1,3-diaminopropane. Another method involves the reaction of 3,4-dichlorobenzaldehyde with 1,3-diaminopropane followed by cyclization with 1,2-epoxyoctane. These synthesis methods have been optimized to obtain high yields of this compound.
Scientific Research Applications
3-(3,4-dichlorobenzyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and infectious diseases. In neuroscience, this compound has been shown to have neuroprotective effects and can improve memory and learning in animal models. In cancer research, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis. In infectious diseases, this compound has been shown to have antiviral and antibacterial properties.
Properties
IUPAC Name |
3-[(3,4-dichlorophenyl)methyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16Cl2N2O2/c15-11-2-1-10(7-12(11)16)8-18-9-14(20-13(18)19)3-5-17-6-4-14/h1-2,7,17H,3-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSFJAKBOYOTURF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CN(C(=O)O2)CC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.